6-Fluoronaphthalen-1-amine hydrochloride

• IUPAC Name: 6-fluoronaphthalen-1-amine;hydrochloride
• InChI: InChI=1S/C10H8FN.ClH/c11-8-4-5-9-7(6-8)2-1-3-10(9)12;/h1-6H,12H2;1H
• InChI Key: WUIUDSKUUKIEBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)F)C(=C1)N.Cl
• Molecular Formula: C10H9ClFN
• Molecular Weight: 197.63 g/mol

Description

6-Fluoronaphthalen-1-amine hydrochloride is a chemical compound that belongs to the class of naphthalene derivatives. It is a white to off-white powder that is soluble in water and other polar solvents. This compound has attracted significant attention in scientific research due to its potential applications in various fields such as pharmaceuticals, materials science, and organic synthesis.

Scientific Research Applications

1. Synthesis and Characterization in Fluorophores

6-Fluoronaphthalen-1-amine hydrochloride and related compounds have been used in the synthesis of fluorophores. For instance, the study by Prendergast et al. (1983) discusses the synthesis and characterization of 6-acryloyl-2-dimethylaminonaphthalene (Acrylodan), a derivative that selectively labels thiol moieties in proteins, showing marked fluorescence enhancement upon reaction with thiols (Prendergast et al., 1983).

2. Application in Bioimaging and Chemosensors

The compound's derivatives have applications in bioimaging and as chemosensors. Anbu et al. (2012) developed hydroxynaphthyl-hydrazone-based fluorogenic chemosensors, demonstrating their utility in detecting Cu2+ ions and for bio-imaging in human cervical HeLa cancer cell lines (Anbu et al., 2012). Similarly, Baathulaa et al. (2011) describe a synthesis protocol for an anhydride precursor of 6-dimethylaminonaphthalimide, a fluorophore used in studying protein-protein interactions and tissue distribution (Baathulaa et al., 2011).

3. Electrophoresis and Analysis of Biogenic Amines

In the field of electrophoresis, Beard et al. (2004) demonstrated the use of fluorescent derivatives of amines for rapid and sensitive analysis of biogenic amines in microfluidic devices (Beard et al., 2004).

4. Synthesis of Fluorescent Probes and Markers

Fluorescent probes and markers derived from 6-Fluoronaphthalen-1-amine hydrochloride have been synthesized for various applications. For example, Mei and Wolf (2004) prepared a 1,8-diacridylnaphthalene-derived fluorosensor for enantioselective sensing of chiral carboxylic acids, including amino acids (Mei & Wolf, 2004).

5. Fluorogenic Substrates in Enzyme Assays

The compound and its derivatives are also used in developing fluorogenic substrates for enzyme assays. Ling and Sayre (2009) reported a novel fluorogenic substrate of bovine plasma amine oxidase, demonstrating its utility in sensitive and selective assays (Ling & Sayre, 2009).